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Compound of Interest

Compound Name: Amlodipine mesylate

Cat. No.: B1667249 Get Quote

Ensuring the safe and environmentally responsible disposal of amlodipine mesylate is a

critical component of laboratory safety and chemical management. For researchers, scientists,

and drug development professionals, adherence to proper disposal protocols is not only a

matter of regulatory compliance but also a reflection of a commitment to minimizing

environmental impact and upholding workplace safety. This guide provides essential, step-by-

step information for the proper disposal of amlodipine mesylate in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for amlodipine mesylate. All personnel handling the compound for disposal must be

equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or other protective eyeglasses as described

by OSHA's eye and face protection regulations.[1]

Skin Protection: Use appropriate protective gloves and a lab coat to prevent skin contact.[1]

[2]

Respiratory Protection: If there is a risk of dust formation, a NIOSH/MSHA-approved

respirator should be used.[1]
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In the event of a spill, contain the source if it is safe to do so. Use a damp cloth or a filtered

vacuum to clean up dry solids to minimize dust generation.[3] Place the collected material in a

labeled, sealed container for disposal.[3]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including amlodipine mesylate, is regulated by multiple

federal agencies to protect public health and the environment.[4] Key regulatory bodies in the

United States include:

Environmental Protection Agency (EPA): The EPA governs the disposal of hazardous waste

pharmaceuticals under the Resource Conservation and Recovery Act (RCRA).[4][5][6] In

2019, the EPA finalized a new rule, Subpart P, which provides healthcare-specific

requirements for managing hazardous waste pharmaceuticals and prohibits their disposal

down drains.[5]

Drug Enforcement Administration (DEA): The DEA regulates the disposal of controlled

substances to prevent diversion.[6] While amlodipine mesylate is not a controlled

substance, it is crucial to be aware of DEA regulations for other pharmaceuticals in the

laboratory.

Step-by-Step Disposal Procedure for Amlodipine
Mesylate
The preferred method for the disposal of amlodipine mesylate is through a licensed

professional waste disposal service.[1] This ensures that the compound is managed in

compliance with all federal, state, and local regulations.

Step 1: Waste Characterization Determine if the amlodipine mesylate waste is considered

hazardous. While not typically listed as a P- or U-listed hazardous waste under RCRA, it is

essential to check local and state regulations which may be more stringent.[6] Amlodipine is

known to be very toxic to aquatic life with long-lasting effects.[1]

Step 2: Segregation and Containerization Properly segregate amlodipine mesylate waste

from other chemical waste streams.
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Use secure, leak-proof, and clearly labeled containers.

While specific color-coding can vary, a common practice is to use black containers for RCRA

hazardous pharmaceutical waste and blue or white containers for non-RCRA pharmaceutical

waste.

Step 3: On-Site Handling and Storage Store the waste containers in a designated, well-

ventilated area, away from incompatible materials.[2][7] The storage area should be secure to

prevent unauthorized access.

Step 4: Arrange for Professional Disposal Contact a licensed hazardous waste disposal

company to arrange for pickup and transport. These companies will ensure the waste is taken

to a permitted treatment, storage, and disposal facility (TSDF). The most common and required

treatment for hazardous pharmaceutical waste is incineration.[4][5]

Prohibited Disposal Methods:

DO NOT flush amlodipine mesylate down the toilet or drain.[1] Water treatment facilities

are often not equipped to remove such pharmaceuticals from the water supply.[1]

DO NOT dispose of amlodipine mesylate in the regular trash unless specifically permitted

by local regulations and after rendering it inert. For household quantities, the FDA

recommends mixing the medication with an undesirable substance like coffee grounds or cat

litter before placing it in a sealed container in the trash.[8][9][10] However, this is not the

recommended procedure for the larger quantities typically found in a laboratory setting.

Quantitative Data on Amlodipine Properties and
Hazards
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Property Value Citation(s)

Physical State
Solid, Crystalline (White to Off-

white)
[1]

CAS Number 111470-99-6 (besylate) [2]

Acute Toxicity (Oral) Toxic if swallowed [1]

Eye Damage Causes serious eye damage [1]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects
[1]

Persistence in Environment Degrades in the environment [11]

Bioaccumulation Potential Low [11]

Chronic Toxicity High [11]

Amlodipine Mesylate Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

amlodipine mesylate in a laboratory setting.
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Start: Amlodipine Mesylate Waste Generated

Don Appropriate PPE (Goggles, Gloves, Lab Coat)

Characterize Waste: Hazardous or Non-Hazardous?

Segregate as Hazardous Pharmaceutical Waste

Hazardous

Segregate as Non-Hazardous Pharmaceutical Waste

Non-Hazardous

Use Labeled, Leak-Proof Hazardous Waste Container (e.g., Black) Use Labeled, Leak-Proof Non-Hazardous Waste Container (e.g., Blue/White)

Store Securely in Designated Waste Area

Contact Licensed Waste Disposal Vendor

Transport to Permitted Facility for Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Amlodipine Mesylate Disposal Workflow for Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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